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Compound of Interest

Compound Name: 1,1,3,3-Tetraisopropyldisiloxane

Cat. No.: B103293

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for chlorosilanes, a class
of highly reactive chemical compounds. Due to their hazardous nature, stringent adherence to
safety protocols is paramount for all personnel involved in their handling, storage, and disposal.
This document outlines the inherent risks associated with chlorosilanes and provides detailed
guidance on mitigating these risks in a laboratory and drug development setting.

Introduction to Chlorosilanes

Chlorosilanes are a group of chemical compounds containing a silicon-chlorine bond. They are
widely used as intermediates in the synthesis of silicones, as protecting groups in organic
synthesis, and in the production of high-purity silicon for the semiconductor industry. Their high
reactivity, particularly with water and other protic solvents, is the source of both their utility and
their hazardous properties. All chlorosilanes react with moisture to produce hydrogen chloride
(HCI) gas, which is corrosive and toxic.[1][2] Many chlorosilanes are also flammable.[2]

Physical and Chemical Properties

The physical and chemical properties of chlorosilanes can vary significantly depending on the
number of chlorine atoms and the nature of the organic substituents attached to the silicon
atom. Generally, they are colorless to light-yellow liquids with pungent, irritating odors.[3][4] The
vapors are typically heavier than air and can accumulate in low-lying areas.[2]
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Table 1: Physical and Chemical Properties of Common Chlorosilanes
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Reactivity and Hazards

The primary hazard associated with chlorosilanes is their vigorous and exothermic reaction with
water, moisture in the air, alcohols, and other protic compounds to produce corrosive hydrogen
chloride gas.[1][2] This reaction can lead to a rapid increase in pressure and temperature,
potentially causing container rupture.

Some chlorosilanes, particularly those containing silicon-hydrogen bonds like trichlorosilane,
can also produce flammable hydrogen gas upon hydrolysis.[2] Many chlorosilanes are
themselves flammable liquids with low flash points.[2]
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Toxicity and Exposure Limits

Exposure to chlorosilanes can cause severe irritation and corrosive burns to the skin, eyes,
and respiratory tract.[3] Inhalation of vapors can lead to pulmonary edema, a medical
emergency.[9] The toxicity of chlorosilanes is largely attributed to the in-situ generation of
hydrogen chloride upon contact with moisture.[1]

Table 2: Toxicity Data and Exposure Limits for Common Chlorosilanes
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Note: Exposure limits for many chlorosilanes are not directly established. The limits for
Hydrogen Chloride (HCI) are often used as a guideline due to the rapid hydrolysis of
chlorosilanes. The AIHA® has established a Workplace Environmental Exposure Level (WEEL)
for trichlorosilane of 0.5 ppm as a ceiling limit.[15][16]

Safe Handling and Storage
Engineering Controls
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o Ventilation: All work with chlorosilanes must be conducted in a well-ventilated chemical fume
hood with a face velocity of at least 100 feet per minute.

 Inert Atmosphere: Due to their reactivity with moisture, chlorosilanes should be handled and
stored under a dry, inert atmosphere such as nitrogen or argon.

e Grounding and Bonding: Containers and transfer equipment must be properly grounded and
bonded to prevent the buildup of static electricity, which could serve as an ignition source.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential for the safe handling of chlorosilanes. The
selection of appropriate PPE should be based on a thorough risk assessment of the specific
procedures being performed.
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Start: Handling Chlorosilanes

Conduct Risk Assessment
(Quantity, Task, Concentration)

Wear chemical splash goggles

(ANSI 287.1) Wear face shield over goggles

Use NIOSH-approved respirator with
acid gas cartridges

Wear chemical-resistant gloves
(e.g., neoprene, nitrile)

Y

Wear flame-resistant lab coat

Use Self-Contained Breathing
Apparatus (SCBA)

No

Wear fully encapsulated,
chemical-resistant suit

End: Proceed with caution

Click to download full resolution via product page

PPE Selection Workflow for Chlorosilane Handling
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Storage Requirements

Store chlorosilanes in a cool, dry, well-ventilated area away from incompatible materials such
as water, alcohols, acids, bases, and oxidizing agents.

Containers should be tightly sealed and stored under a blanket of dry, inert gas.
Store in a designated flammable liquids storage cabinet.

Ensure that emergency equipment, such as a safety shower, eyewash station, and
appropriate fire extinguisher, is readily accessible.

Emergency Procedures
Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, preferably in a chemical fume hood.

Contain: Contain the spill using a non-combustible absorbent material such as dry sand or
vermiculite. Do not use water or combustible absorbents.

Neutralize: For small spills, cautiously neutralize the absorbent material with a suitable
neutralizing agent, such as sodium bicarbonate, in a fume hood. Be aware that this reaction
will generate heat and gas.

Collect and Dispose: Carefully collect the neutralized material into a properly labeled, sealed
container for hazardous waste disposal.

Fire

Extinguishing Media: DO NOT use water or foam extinguishers, as they will react violently
with chlorosilanes.[2] Use a Class D dry powder extinguisher for fires involving the
chlorosilane itself. Carbon dioxide or dry chemical extinguishers can be used for fires
involving surrounding materials, but care must be taken to avoid contact with the
chlorosilane.

Evacuation: Evacuate the area immediately.
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e Vapor Cloud: A water spray can be used to knock down the vapor cloud of hydrogen chloride
produced in a fire, but the water must not come into contact with the liquid chlorosilane.[2]

First Aid

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.
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Emergency Event
(Spill, Fire, Exposure)

Identify Emergency Type

Evacuate Area Evacuate Area
Ventilate (Fume Hood) Use Class D Extinguisher >
Contain with Dry Absorbent (NO WATER on liquid) ReUleollEXpoS e
Neutralize Cautiously Use Water Spray on Vapor Cloud ONLY

Inhalation Ingestion
\4
Collect in Sealed Container . . X
Dispose as Hazardous Waste Inhalation |¢——— Skin/Eye Contact
Move to Fresh Air Flush with Water (15 min) DO NOT Induce Vomiting
Administer Oxygen if needed Remove Contaminated Clothing Rinse Mouth with Water
Seek Immediate Medical Attention Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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